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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B15594103

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial searches for "Dihydromicromelin B" yielded results predominantly for
"Dihydromyricetin” (DHM). This guide focuses on the bioactivity of Dihydromyricetin.

Dihydromyricetin (DHM), a natural flavonoid, has demonstrated significant anti-tumor effects
across a variety of cancer cell lines. This guide provides a comparative analysis of DHM's
bioactivity, focusing on its effects on human choriocarcinoma (JAr), cholangiocarcinoma (RBE
and HCCC9810), and nasopharyngeal carcinoma (Honel and CNEL1) cell lines. The data
presented herein is compiled from multiple studies to offer a comprehensive overview for
researchers and professionals in drug development.

Quantitative Bioactivity Data

The cytotoxic and anti-proliferative effects of Dihydromyricetin vary across different cancer cell
lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values
and observed bioactivities of DHM in the selected cell lines.
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Cell Line Cancer Type IC50 Value (pM) Key Bioactivities

Inhibition of
proliferation, induction
of apoptosis, S/IG2/M

cell cycle arrest[2][3]

JAr Choriocarcinoma ~312 (48h)[1]

. _ Inhibition of cell
RBE Cholangiocarcinoma 146.6 (24h)
growth

Inhibition of cell

viability and
HCCC9810 Cholangiocarcinoma 156.8 (24h) proliferation,

promotion of

apoptosis

Inhibition of cell
Honedl Nasopharyngeal Dose-dependent viability, induction of
one
Carcinoma inhibition apoptosis, reversal of

cisplatin resistance[4]

Inhibition of cell
CNEL Nasopharyngeal Dose-dependent viability, induction of
Carcinoma inhibition apoptosis, reversal of

cisplatin resistance[4]

Signaling Pathways Modulated by Dihydromyricetin

Dihydromyricetin exerts its anti-cancer effects by modulating several key signaling pathways.
The specific pathways affected can differ between cell lines, highlighting the compound's multi-
faceted mechanism of action.

In JAr Choriocarcinoma Cells:

DHM induces apoptosis through the mitochondrial pathway and causes cell cycle arrest by
downregulating the SMAD signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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